2,1,3-Benzothiadiazole-5-sulfonyl chloride
Overview
Description
2,1,3-Benzothiadiazole-5-sulfonyl chloride is a chemical compound with the molecular formula C6H3ClN2O2S2 and a molecular weight of 234.68 . It is used in laboratory settings for the synthesis of substances .
Molecular Structure Analysis
The molecular structure of 2,1,3-Benzothiadiazole-5-sulfonyl chloride is represented by the SMILES stringO=S(Cl)(C1=CC2=NSN=C2C=C1)=O . The InChI key for this compound is PFLLNLOVUWBRRX-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
2,1,3-Benzothiadiazole-5-sulfonyl chloride is a solid . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
2,1,3-Benzothiadiazole-5-sulfonyl chloride
is a chemical compound with the linear formula C6H3O2N2Cl1S2 . It’s a solid substance used in various research applications .
- 2,1,3-Benzothiadiazole derivatives are important acceptor units used in the development of photoluminescent compounds .
- They are applicable for the molecular construction of organic light-emitting diodes, organic solar cells, and organic field-effect transistors .
- 2,1,3-Benzothiadiazole derivatives are extensively used as building blocks in the design and synthesis of larger molecules and conductive polymers via Suzuki-Miyaura cross-coupling reactions .
- Derivatives containing carbazole units have been found to be luminescent, with high emission intensity and quantum efficiency .
Organic Chemistry
Material Science
- 2,1,3-Benzothiadiazole derivatives are used in the study of various physical phenomena, such as electron transfer and energy transfer processes .
- They are also used in the development of dyes and pigments due to their strong absorption and emission properties .
- 2,1,3-Benzothiadiazole derivatives can form complexes with various metal ions, which can be used in the study of coordination chemistry .
- These complexes can exhibit interesting photophysical properties, making them useful in the development of luminescent materials .
Physical Chemistry
Inorganic Chemistry
Medicinal Chemistry
Polymer Chemistry
Safety And Hazards
2,1,3-Benzothiadiazole-5-sulfonyl chloride is classified as a skin sensitizer (Category 1), according to the GHS Classification in accordance with 29 CFR 1910 (OSHA HCS) . It may cause an allergic skin reaction . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves, and washing with plenty of soap and water if skin contact occurs .
properties
IUPAC Name |
2,1,3-benzothiadiazole-5-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClN2O2S2/c7-13(10,11)4-1-2-5-6(3-4)9-12-8-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFLLNLOVUWBRRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C=C1S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClN2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30379958 |
Source
|
| Record name | 2,1,3-benzothiadiazole-5-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,1,3-Benzothiadiazole-5-sulfonyl chloride | |
CAS RN |
337508-60-8 |
Source
|
| Record name | 2,1,3-benzothiadiazole-5-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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